Cas no 2172528-18-4 (lithium(1+) ion 3-methyl-1,2,4-thiadiazole-5-carboxylate)

• Product Name: lithium(1+) ion 3-methyl-1,2,4-thiadiazole-5-carboxylate
• CAS No: 2172528-18-4
• MF: C₄H₅LiN₂O₂S
• MW: 152.100699186325
• CID: 5817903
• PubChem ID: 132398946
• Update Time: 2025-11-05

lithium(1+) ion 3-methyl-1,2,4-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-5-carboxylic acid, 3-methyl-, lithium salt (1:1)
• lithium(1+) ion 3-methyl-1,2,4-thiadiazole-5-carboxylate
• LITHIUM 3-METHYL-1,2,4-THIADIAZOLE-5-CARBOXYLATE
• lithium;3-methyl-1,2,4-thiadiazole-5-carboxylate
• EN300-1588576
• AT40637
• 2172528-18-4

• Inchi： 1S/C4H4N2O2S.Li.H/c1-2-5-3(4(7)8)9-6-2;;/h1H3,(H,7,8);;
• InChI Key： JNKOGPMYCRPLLF-UHFFFAOYSA-N
• SMILES： C(C1SN=C(C)N=1)(=O)O.[LiH]

Computed Properties

• Exact Mass: 150.00752695g/mol
• Monoisotopic Mass: 150.00752695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2Ų

Additional information on lithium(1+) ion 3-methyl-1,2,4-thiadiazole-5-carboxylate

Lithium(1+) Ion 3-Methyl-1,2,4-Thiadiazole-5-Carboxylate: A Comprehensive Overview

The compound lithium(1+) ion 3-methyl-1,2,4-thiadiazole-5-carboxylate (CAS No. 2172528-18-4) is a significant entity in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The lithium ion serves as a counterion to the 3-methyl-1,2,4-thiadiazole-5-carboxylate anion, forming a stable salt that exhibits distinct chemical and physical characteristics.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery and material synthesis. The thiadiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The presence of the methyl group at the 3-position of the thiadiazole ring further enhances the compound's stability and reactivity, making it a valuable precursor for various chemical transformations.

One of the most promising applications of lithium(1+) ion 3-methyl-1,2,4-thiadiazole-5-carboxylate lies in its use as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials have found applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures. The lithium ion's role in these systems is crucial as it facilitates the formation of stable coordination bonds with the carboxylate group.

In addition to its role in materials science, this compound has also been explored for its potential in pharmaceuticals. The thiadiazole moiety is known to exhibit anti-inflammatory, antitumor, and antimicrobial activities, making it a valuable scaffold for drug design. Recent research has focused on modifying the substituents on the thiadiazole ring to enhance bioavailability and efficacy while minimizing side effects.

The synthesis of lithium(1+) ion 3-methyl-1,2,4-thiadiazole-5-carboxylate typically involves multi-step reactions starting from readily available starting materials such as thiourea or thioamide derivatives. The reaction conditions are optimized to ensure high yield and purity of the final product. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography are employed to confirm the compound's structure and purity.

From an environmental perspective, understanding the toxicity and biodegradability of lithium(1+) ion 3-methyl-1,2,4-thiadiazole-5-carboxylate is crucial for its safe handling and disposal. Recent studies have indicated that this compound exhibits low toxicity under standard laboratory conditions; however, further research is needed to assess its long-term effects on ecosystems.

In conclusion, lithium(1+) ion 3-methyl-1,2,4-thiadiazole-5-carboxylate (CAS No. 2172528-18-4) stands out as a versatile compound with potential applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for both academic research and industrial applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing modern science and technology.